Cas no 1804100-07-9 (Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate)

Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate is a brominated phenylacetic acid derivative with a carboxyl-functionalized side chain, serving as a versatile intermediate in organic synthesis. Its key structural features—the ethyl ester group, bromo substituent, and carboxylic acid moiety—enable selective modifications, making it valuable for pharmaceutical and fine chemical applications. The compound is particularly useful in cross-coupling reactions, such as Suzuki or Heck couplings, due to the reactive bromine atom. The carboxyl group further enhances its utility by allowing conjugation or further derivatization. This intermediate is characterized by high purity and stability, ensuring reliable performance in complex synthetic pathways. Its balanced reactivity and functional group compatibility make it a preferred choice for researchers designing bioactive molecules.
Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate structure
1804100-07-9 structure
Product Name:Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate
CAS No:1804100-07-9
MF:C13H15BrO4
MW:315.159803628922
CID:4970828
Update Time:2025-06-07

Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate
    • Inchi: 1S/C13H15BrO4/c1-2-18-13(17)8-9-3-4-10(11(14)7-9)5-6-12(15)16/h3-4,7H,2,5-6,8H2,1H3,(H,15,16)
    • InChI Key: WJIMRABLFPMPJS-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1CCC(=O)O)CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 293
  • XLogP3: 2.5
  • Topological Polar Surface Area: 63.6

Ethyl 3-bromo-4-(2-carboxyethyl)phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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